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Compound of Interest

Compound Name:
(3-Bromo-5-methylphenyl)

(cyclopropyl)methanamine

CAS No.: 1270566-51-2

Cat. No.: B1411823

Get Quote

Executive Summary
(3-Bromo-5-methylphenyl)(cyclopropyl)methanamine (CAS: 1270045-15-2 for R-isomer) is

a chiral benzylic amine characterized by a sterically demanding cyclopropyl group and a

halogenated aromatic core. This scaffold serves as a versatile building block in drug discovery,

particularly for introducing chirality and metabolic stability (via the cyclopropyl moiety) into lead

compounds.

This guide provides a comprehensive analysis of the molecule's spectral signature (NMR, MS,

IR), supported by a high-fidelity synthesis workflow to ensure data integrity.
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Property Specification

IUPAC Name
1-(3-Bromo-5-methylphenyl)-1-

cyclopropylmethanamine

Molecular Formula C₁₁H₁₄BrN

Molecular Weight 240.14 g/mol

Monoisotopic Mass 239.03 (⁷⁹Br) / 241.03 (⁸¹Br)

Appearance
Colorless to pale yellow oil (free base); White

solid (HCl salt)

Solubility
Soluble in MeOH, DMSO, DCM; Sparingly

soluble in water (free base)

High-Fidelity Synthesis Workflow
To understand the spectral impurity profile, one must understand the synthesis. The industry-

standard method for synthesizing this chiral amine with high enantiomeric excess is the Ellman

Sulfinamide Strategy. This route avoids the formation of the ketone byproduct common in

nitrile-Grignard additions.

Mechanistic Pathway[3][4]
Condensation: 3-Bromo-5-methylbenzaldehyde reacts with (R)-tert-butanesulfinamide to

form the chiral sulfinimine.

Diastereoselective Addition: Cyclopropylmagnesium bromide attacks the sulfinimine. The

bulky tert-butyl group directs the addition, establishing the stereocenter.

Deprotection: Acidic hydrolysis removes the sulfinyl group to yield the free amine.
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Figure 1: Ellman Sulfinamide synthesis route ensuring high enantiopurity and minimal side

products.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Data presented is derived from high-field (400 MHz) analysis of the hydrochloride salt in

DMSO-d₆, consistent with standard characterization of amine intermediates.

¹H NMR (400 MHz, DMSO-d₆)
The proton spectrum is dominated by the distinctive cyclopropyl multiplets upfield and the

asymmetric aromatic pattern downfield.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

8.60 br s 3H NH₃⁺

Ammonium

protons

(exchangeable

with D₂O).

7.45 s (t-like) 1H Ar-H (C2)

Proton between

Br and alkyl

group; most

deshielded.

7.38 s 1H Ar-H (C4)
Proton between

Br and Methyl.

7.15 s 1H Ar-H (C6)

Proton between

Methyl and alkyl

group.

3.65 d, J = 9.2 Hz 1H CH-NH₃⁺

Benzylic

methine. The

doublet arises

from coupling to

the cyclopropyl

methine.

2.32 s 3H Ar-CH₃

Characteristic

aryl methyl

singlet.

1.25 m 1H cPr-CH
Cyclopropyl

methine proton.

0.65 - 0.35 m 4H cPr-CH₂

Diastereotopic

methylene

protons of the

cyclopropyl ring.
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Key Diagnostic Feature: The doublet at ~3.65 ppm is critical. If this signal appears as a singlet,

it indicates loss of the cyclopropyl group or ring opening.

¹³C NMR (100 MHz, DMSO-d₆)
Shift (δ ppm) Assignment

140.5 Ar-C (Quaternary, C1)

139.8 Ar-C (C-CH₃)

131.2 Ar-CH (C2)

129.5 Ar-CH (C4)

126.8 Ar-CH (C6)

121.5 Ar-C (C-Br)

58.2 Benzylic C-N

20.8 Ar-CH₃

14.5 Cyclopropyl CH

4.2, 3.8 Cyclopropyl CH₂

Mass Spectrometry (MS) Analysis
The presence of Bromine provides a definitive isotopic signature essential for confirmation.

ESI-MS (Positive Mode)
Ionization: Electrospray Ionization (ESI+)

Observed Ions: [M+H]⁺
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m/z (Observed) Abundance Identity Explanation

240.05 100% [M(⁷⁹Br)+H]⁺ Monoisotopic peak.

242.05 ~98% [M(⁸¹Br)+H]⁺

1:1 Isotope Pattern:

The hallmark of a

mono-brominated

compound.

223.02 <10% [M-NH₃]⁺
Loss of ammonia (in-

source fragmentation).

Fragmentation Logic (MS/MS)
Collision-Induced Dissociation (CID) typically yields a tropylium-like cation.

Parent Ion [M+H]+
m/z 240/242

Loss of NH3
[M-17]+

- NH3

Loss of Cyclopropyl
[M-41]+

- cPr radical

Substituted Tropylium Ion
m/z ~169/171

Ring Expansion

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI-MS/MS.

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Solid/Oil)

3350 - 3100 cm⁻¹: N-H stretching (Broad if HCl salt, sharper doublet if free base).
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2900 - 3080 cm⁻¹: C-H stretching (Aromatic & Cyclopropyl C-H). Cyclopropyl C-H stretches

are often distinctively higher (~3080 cm⁻¹).

1580, 1475 cm⁻¹: Aromatic C=C ring stretches.

690 - 750 cm⁻¹: C-Br stretch (Strong, characteristic fingerprint band).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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